A Technical Guide to the Dopamine D4 Receptor Ligand: N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide
A Technical Guide to the Dopamine D4 Receptor Ligand: N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide
For Researchers, Scientists, and Drug Development Professionals
This document provides an in-depth technical overview of the binding affinity, selectivity profile, and associated experimental methodologies for the potent and selective Dopamine (B1211576) D4 (D4) receptor ligand, N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide. This compound serves as a critical tool in neuroscience research and as a lead compound for the development of novel therapeutics targeting the D4 receptor.
Ligand Profile: N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide
N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide is a novel arylpiperazine derivative identified as a high-affinity ligand for the human Dopamine D4 receptor. Its remarkable potency and selectivity make it an exemplary compound for studying D4 receptor pharmacology.
Binding Affinity at the Human Dopamine D4 Receptor
The affinity of a ligand for its receptor is a critical measure of its potency. This is typically expressed as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). For the title compound, radioligand binding assays have demonstrated exceptionally high affinity for the cloned human D4 receptor.
| Receptor Subtype | Radioligand | Test Compound | Affinity (IC50) |
| Human Dopamine D4 | [³H]Spiperone | N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide | 0.057 nM[1] |
Table 1: Binding affinity of the title compound at the human Dopamine D4 receptor.
Selectivity Profile
Selectivity is paramount in drug development to minimize off-target effects. The title compound exhibits a profound selectivity for the D4 receptor over other dopamine receptor subtypes, particularly the closely related D2 receptor, as well as other monoaminergic receptors.[1]
| Receptor Target | Binding Affinity (Ki or IC50) | Selectivity Ratio (vs. D4) |
| Dopamine D4 | IC50 = 0.057 nM[1] | - |
| Dopamine D2 | >10,000-fold lower affinity than D4[1] | > 10,000 |
| Serotonin 5-HT1A | Selective vs. this receptor[1] | Data not specified |
| Adrenergic α1 | Selective vs. this receptor[1] | Data not specified |
Table 2: Selectivity profile of N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide.
Signaling Pathways
The Dopamine D4 receptor is a member of the D2-like family of G protein-coupled receptors (GPCRs).[2] Upon activation, it primarily couples to inhibitory G proteins of the Gαi/o family.[2][3] This coupling initiates a signaling cascade that results in the inhibition of adenylyl cyclase, leading to a decrease in intracellular levels of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[2][3][4] This canonical pathway modulates the activity of downstream effectors like Protein Kinase A (PKA). Additionally, D4 receptor activation can influence other signaling pathways, including the modulation of potassium channels and mitogen-activated protein kinase (MAPK) cascades.[5]
Experimental Protocols
The following sections detail generalized but comprehensive protocols for the key assays used to characterize ligands like N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide.
Protocol: Competitive Radioligand Binding Assay
This assay determines the affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.
1. Membrane Preparation:
-
Culture cells stably or transiently expressing the human Dopamine D4 receptor (e.g., HEK293, CHO cells).
-
Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, protease inhibitors).[6]
-
Centrifuge the homogenate at low speed to remove nuclei and large debris.
-
Pellet the membranes from the supernatant by high-speed centrifugation (e.g., 20,000 x g).[6]
-
Wash the membrane pellet by resuspension and re-centrifugation.
-
Resuspend the final pellet in assay buffer. Determine protein concentration using a suitable method (e.g., BCA assay).[6]
2. Assay Procedure:
-
The assay is typically performed in a 96-well plate format.[6]
-
To each well, add in sequence:
-
150 µL of membrane preparation (containing 5-100 µg of protein).[6]
-
50 µL of the unlabeled test compound at various concentrations (typically a 10-point dilution series). For determining non-specific binding, a high concentration of a known ligand (e.g., 10 µM haloperidol) is used. For total binding, add buffer.
-
50 µL of a fixed concentration of a suitable radioligand (e.g., [³H]Spiperone, typically at its Kd concentration).
-
-
Incubate the plate for 60-90 minutes at a controlled temperature (e.g., 30°C) with gentle agitation.[6]
3. Filtration and Detection:
-
Terminate the incubation by rapid vacuum filtration through glass fiber filters (e.g., GF/C, pre-soaked in polyethyleneimine to reduce non-specific binding).[6]
-
Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[6]
-
Dry the filters, add scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.[6]
4. Data Analysis:
-
Subtract non-specific binding from total binding to obtain specific binding.
-
Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.
-
Determine the IC50 value using non-linear regression analysis.
-
Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]
Protocol: cAMP Functional Assay
This assay measures the functional consequence of D4 receptor activation (or inhibition) by quantifying changes in intracellular cAMP levels. As the D4 receptor is Gαi-coupled, agonists will decrease cAMP, while antagonists will block this decrease.
1. Cell Preparation:
-
Use a cell line expressing the D4 receptor.
-
Seed cells into a 96- or 384-well plate and allow them to adhere overnight.[7]
-
On the day of the assay, replace the culture medium with a stimulation buffer, often containing a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.[8]
2. Assay Procedure (Antagonist Mode):
-
Pre-incubate the cells with various concentrations of the test antagonist (e.g., the title compound) for a defined period (e.g., 15-30 minutes).
-
Stimulate the cells by adding a fixed concentration of a D4 receptor agonist (e.g., quinpirole) in the presence of an adenylyl cyclase activator like forskolin. Forskolin elevates basal cAMP levels, making the inhibitory effect of the Gαi pathway more apparent.
-
Incubate for a further 15-30 minutes at 37°C.
3. Lysis and Detection:
-
Lyse the cells using the lysis reagent provided with the specific cAMP assay kit.
-
The cAMP level in the lysate is then measured. Common detection methods include:
-
HTRF (Homogeneous Time-Resolved Fluorescence): A competitive immunoassay using a europium-labeled anti-cAMP antibody and a d2-labeled cAMP analog.[9]
-
Luminescence-based assays (e.g., GloSensor™): Utilize a genetically encoded biosensor that emits light upon binding to cAMP.[10]
-
ELISA: A traditional colorimetric competitive enzyme-linked immunosorbent assay.
-
-
Read the plate on a compatible microplate reader.
4. Data Analysis:
-
Generate a standard curve using known concentrations of cAMP.
-
Convert the raw signal from the cell lysates to cAMP concentrations.
-
Plot the cAMP concentration against the log concentration of the antagonist to determine its IC50 value for the inhibition of the agonist response.
Conclusion
N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide stands out as a research tool of significant value. Its sub-nanomolar affinity and exceptional selectivity for the Dopamine D4 receptor make it ideal for dissecting the physiological and pathological roles of this receptor. The methodologies outlined in this guide represent the standard approaches for characterizing such high-affinity ligands, providing a robust framework for future drug discovery and neuroscience research endeavors.
References
- 1. N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide: a potent and selective dopamine D4 ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. tandfonline.com [tandfonline.com]
- 3. G protein-coupled receptor kinases as regulators of dopamine receptor functions - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Dopamine receptor D4 - Wikipedia [en.wikipedia.org]
- 5. The dopamine D4 receptor: biochemical and signalling properties - PMC [pmc.ncbi.nlm.nih.gov]
- 6. giffordbioscience.com [giffordbioscience.com]
- 7. The cAMP Workflow Solution using CatchPoint cAMP Fluorescent Assay Kit [moleculardevices.com]
- 8. resources.revvity.com [resources.revvity.com]
- 9. m.youtube.com [m.youtube.com]
- 10. GloSensor™ cAMP Assay Protocol [promega.jp]
